N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(3-(4-isobutylphenyl)-6-oxopyridazin-1(6H)-yl)acetamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-2-[3-[4-(2-methylpropyl)phenyl]-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C24H31N3O2/c1-18(2)16-20-8-10-21(11-9-20)22-12-13-24(29)27(26-22)17-23(28)25-15-14-19-6-4-3-5-7-19/h6,8-13,18H,3-5,7,14-17H2,1-2H3,(H,25,28)
• InChI Key: ZVBFCKRGLWDFIM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CC1=CC=C(C=C1)C2=NN(C(=O)C=C2)CC(=O)NCCC3=CCCCC3
• Molecular Formula: C24H31N3O2
• Molecular Weight: 393.5 g/mol

Description

N-(2-(cyclohex-1-en-1-yl)ethyl)-2-(3-(4-isobutylphenyl)-6-oxopyridazin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C24H31N3O2 and its molecular weight is 393.531. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Molecular Structure Analysis

Research has led to the synthesis of complex acetamide derivatives, demonstrating the versatility of these compounds in chemical synthesis and structural analysis. For example, the synthesis of novel acetamide derivatives has been linked to potential anticancer activities, as illustrated by the work on N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, highlighting its structural elucidation and molecular docking analysis aimed at targeting the VEGFr receptor (Sharma et al., 2018). Such studies underscore the importance of acetamide derivatives in medicinal chemistry, offering insights into the development of new therapeutic agents.

Coordination Complexes and Antioxidant Activity

Acetamide derivatives have also been utilized in the creation of novel coordination complexes with metals, contributing to the understanding of their structural properties and potential applications. An example is the synthesis of Co(II) and Cu(II) coordination complexes from pyrazole-acetamide derivatives, which revealed significant antioxidant activities through various in vitro assays (Chkirate et al., 2019). This research highlights the dual functionality of acetamide derivatives in forming structurally intriguing complexes and exhibiting biological activities.

Anti-inflammatory and Analgesic Agents

Further investigations into acetamide derivatives have led to the development of compounds with promising anti-inflammatory and analgesic properties. The molecular modeling, synthesis, and pharmacological evaluation of 1,3,4-thiadiazoles as anti-inflammatory and analgesic agents demonstrate the potential therapeutic applications of these derivatives. One specific study found that certain thiadiazole derivatives showed significant in vitro anti-inflammatory activity and analgesic activity, providing a foundation for future drug development (Shkair et al., 2016).